molecular formula C20H24Cl2N2 B2406499 N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine CAS No. 1400636-52-3

N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine

Cat. No. B2406499
CAS RN: 1400636-52-3
M. Wt: 363.33
InChI Key: LLOHHUTUYLQXSO-MXVIHJGJSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine, also known by its chemical formula C20H24Cl2N2 , is a compound with potential biological activity. Its molecular weight is approximately 363.32 g/mol .


Synthesis Analysis

The synthesis of this compound involves the reaction of cyclohexane-1,4-diamine with 3-chlorobenzyl chloride . The chlorobenzyl groups are attached to both amino groups of the cyclohexane ring. Detailed synthetic pathways and conditions can be found in relevant literature .


Molecular Structure Analysis

The molecular structure of N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine consists of a cyclohexane ring with two 3-chlorobenzyl substituents at the N1 and N4 positions. The compound’s three-dimensional arrangement and stereochemistry play a crucial role in its biological activity .


Chemical Reactions Analysis

Research on the reactivity of this compound is essential for understanding its behavior under various conditions. Investigating its reactions with other molecules, such as acids, bases, or oxidizing agents, provides insights into its stability and potential applications .

Mechanism of Action

The precise mechanism of action for N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine remains an active area of study. Researchers are exploring its interactions with cellular targets, receptors, and enzymes. Elucidating its mode of action will contribute to its therapeutic potential .

properties

IUPAC Name

1-N,4-N-bis[(3-chlorophenyl)methyl]cyclohexane-1,4-diamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24Cl2N2/c21-17-5-1-3-15(11-17)13-23-19-7-9-20(10-8-19)24-14-16-4-2-6-18(22)12-16/h1-6,11-12,19-20,23-24H,7-10,13-14H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LLOHHUTUYLQXSO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CCC1NCC2=CC(=CC=C2)Cl)NCC3=CC(=CC=C3)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24Cl2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1,N4-Bis(3-chlorobenzyl)cyclohexane-1,4-diamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.